2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-mesitylacetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C22H20ClN5O2/c1-13-7-14(2)20(15(3)8-13)26-19(29)11-27-12-24-21-18(22(27)30)10-25-28(21)17-6-4-5-16(23)9-17/h4-10,12H,11H2,1-3H3,(H,26,29)
• InChI Key: SETSXEKKKXIZII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC(=CC=C4)Cl)C
• Molecular Formula: C22H20ClN5O2
• Molecular Weight: 421.9 g/mol
• CAS No.: 895015-74-4

Description

The compound “2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-mesitylacetamide” is a chemical compound that falls under the category of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are a class of compounds that have shown a wide range of biological activities.

Synthesis Analysis

The synthesis of this compound involves the reaction of 5-acetyl-4-aminopyrimidines with carboxylic anhydrides or acid chlorides. The reaction is carried out under reflux with MeONa in BuOH. The yield of the reaction is reported to be 62%.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H NMR (CDCl3, 400 MHz) can provide information about the hydrogen atoms in the molecule. LC-MS can provide information about the molecular weight of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various techniques. For instance, 1H NMR can provide information about the hydrogen atoms in the molecule. LC-MS can provide information about the molecular weight of the compound.

Future Directions

The future directions for the research on this compound could involve further exploration of its biological activities and potential therapeutic applications. Pyrazolo[3,4-d]pyrimidines are known to exhibit a wide range of biological activities, and this compound, with its unique structure, could have potential therapeutic applications.